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Compound of Interest

Compound Name: Diethyistilbestrol-d8

Cat. No.: B1140465

Diethylstilbestrol-d8: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diethylstilbestrol-d8
(DES-d8), a deuterated analog of the synthetic estrogen Diethylstilbestrol (DES). This
document details its chemical properties, metabolic fate, and its critical role as an internal
standard in analytical methodologies. Experimental protocols and relevant biological pathways
are also described to support its application in research and drug development.

Core Chemical Properties

Diethylstilbestrol-d8 is a synthetic, nonsteroidal estrogen that is structurally identical to
Diethylstilbestrol, with the exception of eight hydrogen atoms being replaced by their heavier
isotope, deuterium. This isotopic labeling makes it an invaluable tool in analytical chemistry,
particularly in mass spectrometry-based quantification, where it serves as an internal standard
to ensure accuracy and precision.
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Property Value

CAS Number 91318-10-4

Molecular Formula C1sH12Ds02

Molecular Weight 276.40 g/mol

Melting Point 169-172 °C

Boiling Point 407.1 °C at 760 mmHg
Storage Conditions 2-8°C, protect from light

Internal standard for quantitative analysis by
Nuclear Magnetic Resonance (NMR), Gas

Primary Application Chromatography-Mass Spectrometry (GC-MS),
or Liquid Chromatography-Mass Spectrometry
(LC-MS)

Synthesis of Diethylstilbestrol-d8

A specific, detailed, step-by-step synthesis protocol for Diethylstilbestrol-d8 is not readily
available in publicly accessible literature. However, its synthesis would follow general principles
of deuterium labeling of phenolic compounds.

General Synthetic Approach: Hydrogen-Deuterium Exchange

The most common method for introducing deuterium into aromatic rings, such as the phenolic
rings of Diethylstilbestrol, is through hydrogen-deuterium (H-D) exchange. This typically
involves reacting the parent compound (Diethylstilbestrol) with a deuterium source in the
presence of a catalyst.

o Deuterium Source: Deuterated water (D20) or deuterated acids (e.g., D=SO4) are commonly
used.

o Catalyst: Acid catalysts (e.g., sulfuric acid) or metal catalysts (e.g., platinum on alumina) can
facilitate the exchange reaction. The reaction is typically carried out at elevated temperatures
and pressures to drive the exchange.
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The general workflow for such a synthesis is depicted below.

General Synthesis Workflow for Diethylstilbestrol-d8
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LC-MS/MS Experimental Workflow
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 To cite this document: BenchChem. [What is Diethylstilbestrol-d8 and its chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140465#what-is-diethylstilbestrol-d8-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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